Cas no 1182358-83-3 (3-(hydroxymethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 3-(hydroxymethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 1182358-83-3
• MF: C₄H₇N₃O₂
• MW: 129.117280244827
• MDL: MFCD22393449
• CID: 2124604
• PubChem ID: 57927640
• Update Time: 2025-06-10

3-(hydroxymethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 5-(hydroxymethyl)-4-methyl-2H-1,2,4-triazol-3(4H)-one
• 3-(Hydroxymethyl)-4-methyl-1H-1,2,4-triazol-5(4H)-one
• 5-(hydroxymethyl)-4-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one
• 3-(hydroxymethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• JVQISFAXAJZVDE-UHFFFAOYSA-N
• SB18022
• 3-(hydroxymethyl)-4-methyl-1H-1,2,4-triazol-5-one
• 3-(Hydroxymethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazole-5-one
• DA-14966
• AS-69420
• CS-0056809
• 1182358-83-3
• MFCD22393449
• AKOS027323041
• F52700
• SY261185
• SCHEMBL2509606
• 5-(HYDROXYMETHYL)-4-METHYL-2H-1,2,4-TRIAZOL-3-ONE

• MDL： MFCD22393449
• Inchi： 1S/C4H7N3O2/c1-7-3(2-8)5-6-4(7)9/h8H,2H2,1H3,(H,6,9)
• InChI Key： JVQISFAXAJZVDE-UHFFFAOYSA-N
• SMILES： OCC1=NNC(N1C)=O

Computed Properties

• Exact Mass: 129.053826475g/mol
• Monoisotopic Mass: 129.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9
• XLogP3: -1.3

3-(hydroxymethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one Security Information

• Storage Condition：(BD268006)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3-(hydroxymethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one

3-(Hydroxymethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1182358-83-3): A Comprehensive Overview

3-(Hydroxymethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1182358-83-3) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of 1,2,4-triazoles, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties.

The chemical structure of 3-(hydroxymethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one is characterized by a 1,2,4-triazole ring fused with a hydroxymethyl and methyl group. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for various pharmaceutical applications. Recent studies have highlighted the importance of this compound in the development of novel drugs targeting infectious diseases and cancer.

In the context of antifungal activity, 3-(hydroxymethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one has shown promising results in inhibiting the growth of various fungal species. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited potent antifungal activity against Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell wall synthesis and membrane integrity, making it a potential lead compound for the development of new antifungal agents.

Beyond its antifungal properties, 3-(hydroxymethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one has also been investigated for its antibacterial activity. Research conducted at the University of California in 2021 demonstrated that this compound effectively inhibited the growth of Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae. The antibacterial mechanism is thought to involve the inhibition of bacterial DNA gyrase and topoisomerase IV enzymes, which are crucial for bacterial DNA replication and cell division.

In addition to its antimicrobial properties, 3-(hydroxymethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one has shown potential as an anticancer agent. A study published in Cancer Research in 2020 reported that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HT-29) cells. The anticancer activity is attributed to its ability to induce apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

The pharmacokinetic properties of 3-(hydroxymethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one have also been extensively studied. Research indicates that this compound has favorable oral bioavailability and a relatively long half-life in vivo. These properties make it a suitable candidate for further preclinical and clinical development as a potential therapeutic agent.

Safety and toxicity assessments are critical aspects of drug development. Preclinical studies have shown that 3-(hydroxymethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one exhibits low toxicity at therapeutic doses. In vitro cytotoxicity assays using human liver cells (HepG2) and kidney cells (HEK293) revealed minimal cytotoxic effects at concentrations up to 100 μM. These findings suggest that this compound has a favorable safety profile for further clinical evaluation.

The synthetic route for producing 3-(hydroxymethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one has been optimized to ensure high yield and purity. A typical synthesis involves the reaction of a suitable nitrile with hydrazine hydrate followed by cyclization with formaldehyde under mild conditions. This synthetic method is scalable and can be adapted for large-scale production in industrial settings.

In conclusion, 3-(hydroxymethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1182358-83-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.